![molecular formula C7H15NO2Si B3193133 2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]- CAS No. 68252-20-0](/img/structure/B3193133.png)
2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]-
Overview
Description
2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]- , also known as 1-(Trimethylsilyl)-2-pyrrolidinone , is an organic compound with a five-membered pyrrolidinone ring. It is characterized by the presence of a trimethylsilyl group attached to the oxygen atom within the ring. The compound is a colorless liquid that is miscible with water and most common organic solvents .
Synthesis Analysis
The synthesis of 2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]- involves refluxing a mixture of 2-pyrrolidinone , triethylamine , and trimethylchlorosilane in benzene . Further synthetic strategies include ring construction from different cyclic or acyclic precursors or functionalization of preformed pyrrolidine rings, such as proline derivatives .
Molecular Structure Analysis
The molecular formula of 2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]- is C₁₀H₂₁N₃OSi₂ . It consists of a pyrrolidinone ring with a trimethylsilyl group attached to the oxygen atom. The spatial orientation of substituents can lead to different biological profiles of drug candidates due to the stereogenicity of carbons in the pyrrolidine ring .
properties
CAS RN |
68252-20-0 |
|---|---|
Product Name |
2-Pyrrolidinone, 4-[(trimethylsilyl)oxy]- |
Molecular Formula |
C7H15NO2Si |
Molecular Weight |
173.28 g/mol |
IUPAC Name |
4-trimethylsilyloxypyrrolidin-2-one |
InChI |
InChI=1S/C7H15NO2Si/c1-11(2,3)10-6-4-7(9)8-5-6/h6H,4-5H2,1-3H3,(H,8,9) |
InChI Key |
TTZGVIABNGWVEG-UHFFFAOYSA-N |
SMILES |
C[Si](C)(C)OC1CC(=O)NC1 |
Canonical SMILES |
C[Si](C)(C)OC1CC(=O)NC1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(8-hydroxy-5-nitroquinolin-7-yl)-thiophen-2-ylmethyl]-2-methylpropanamide](/img/structure/B3193147.png)
